N-(2-{[6-(4,5-dimethyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)-N'-(3-fluoro-4-methylphenyl)urea

• IUPAC Name: 1-[2-[[6-(4,5-dimethylimidazol-1-yl)pyrimidin-4-yl]amino]ethyl]-3-(3-fluoro-4-methylphenyl)urea
• InChI: InChI=1S/C19H22FN7O/c1-12-4-5-15(8-16(12)20)26-19(28)22-7-6-21-17-9-18(24-10-23-17)27-11-25-13(2)14(27)3/h4-5,8-11H,6-7H2,1-3H3,(H,21,23,24)(H2,22,26,28)
• InChI Key: PGLOULJFETXROJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)NCCNC2=CC(=NC=N2)N3C=NC(=C3C)C)F
• Molecular Formula: C19H22FN7O
• Molecular Weight: 383.4 g/mol

Description

Imidazole is a five-membered heterocyclic moiety that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds. It is also known as 1, 3-diazole. It contains two nitrogen atoms, in which one nitrogen bear a hydrogen atom, and the other is called pyrrole type nitrogen. The imidazole name was reported by Arthur Rudolf Hantzsch (1857–1935) in 1887.

Synthesis Analysis

Imidazole was first named glyoxaline because the first synthesis has been made by glyoxal and ammonia. There are several methods used for the synthesis of imidazole-containing compounds.

Molecular Structure Analysis

Imidazole is a highly polar compound, as evidenced by a calculated dipole of 3.61D, and is entirely soluble in water. Due to the presence of a positive charge on either of two nitrogen atom, it shows two equivalent tautomeric forms.

Chemical Reactions Analysis

Imidazole is amphoteric; that is, it can function as both an acid and a base. The compound is classified as aromatic due to the presence of a sextet of π-electrons, consisting of a pair of electrons from the protonated nitrogen atom and one from each of the remaining four atoms of the ring.

Physical And Chemical Properties Analysis

Imidazole is a white or colorless solid that is highly soluble in water and other polar solvents.

Mechanism of Action

The derivatives of 1, 3-diazole show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc. as reported in the literature.

Future Directions

Imidazole has become an important synthon in the development of new drugs. The broad range of chemical and biological properties of imidazole and its derivatives offer enormous scope in the field of medicinal chemistry.